Cas no 1423670-38-5 (N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide)

• Product Name: N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide
• CAS No: 1423670-38-5
• MF: C₁₉H₂₆FN₃O
• MW: 331.427648067474
• CID: 5983603
• PubChem ID: 71910471
• Update Time: 2025-07-01

N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide
• AKOS033385410
• Z1508635908
• N-(1-cyano-1-cyclopropylethyl)-2-[N-(2,2-dimethylpropyl)-4-fluoroanilino]acetamide
• 1423670-38-5
• EN300-26684004

• Inchi： 1S/C19H26FN3O/c1-18(2,3)13-23(16-9-7-15(20)8-10-16)11-17(24)22-19(4,12-21)14-5-6-14/h7-10,14H,5-6,11,13H2,1-4H3,(H,22,24)
• InChI Key： WXVGIMRYQCQODE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(CC(C)(C)C)CC(NC(C#N)(C)C1CC1)=O

Computed Properties

• Exact Mass: 331.20599062g/mol
• Monoisotopic Mass: 331.20599062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide

Introduction to N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide (CAS No. 1423670-38-5)

N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 1423670-38-5, represents a confluence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide is characterized by a complex arrangement of functional groups, including a cyano group, an amide linkage, and a fluorinated aromatic ring. These elements contribute to the compound's distinct chemical properties and reactivity, which are essential for its role in various biochemical pathways. The presence of the 1-cyano-1-cyclopropylethyl moiety introduces a high degree of steric hindrance, which can influence the compound's binding affinity to biological targets.

In recent years, there has been a growing emphasis on the development of novel molecules that exhibit dual or multiple functionalities. N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide fits into this category, as its structural design allows for interactions with multiple biological receptors or enzymes. This property is particularly valuable in the context of drug discovery, where targeting multiple pathways simultaneously can lead to more effective therapeutic outcomes.

The synthesis of N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide involves a series of multi-step reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group and the fluorinated aromatic ring are critical steps that determine the compound's overall efficacy and selectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity levels.

One of the most compelling aspects of N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide is its potential application in the treatment of various diseases. Current research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. The fluorine atom in the aromatic ring enhances binding interactions by increasing lipophilicity and metabolic stability, which are crucial factors for drug-like properties.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological processes at the molecular level. The incorporation of fluorine into pharmaceuticals has been shown to improve pharmacokinetic profiles, including bioavailability and half-life. In the case of N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide, the presence of the 4-fluorophenyl group may contribute to its ability to interact with target proteins in a highly specific manner.

The amide linkage in the compound's structure is another key feature that influences its biological activity. Amides are well-known for their role as bioisosteres in drug design, where they can replace other functional groups while maintaining or enhancing activity. The specific arrangement of atoms in N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide may confer unique properties that make it an attractive candidate for further development.

In conclusion, N-(1-cyano-1-cyclopropylethyl)-2-[(2,2-dimethylpropyl)(4-fluorophenyl)amino]acetamide (CAS No. 1423670-38-5) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical applications. Its synthesis involves sophisticated chemical methodologies, and its biological activity is influenced by various functional groups that contribute to its efficacy. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.